Cas no 2098902-68-0 (Kdm4D-IN-1)

• Product Name: Kdm4D-IN-1
• CAS No: 2098902-68-0
• MF: C₁₁H₇N₅O
• MW: 225.206180810928
• CID: 4637059
• Update Time: 2025-06-10

Kdm4D-IN-1 Chemical and Physical Properties

Names and Identifiers

• KDM4D-IN-1
• BCP32624
• BDBM50242878
• s1059
• 2-Methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrido[3,2-e]pyrimidine-3-carbonitrile
• Kdm4D-IN-1

• Inchi： 1S/C11H7N5O/c1-6-8(5-12)10-14-11(17)7-3-2-4-13-9(7)16(10)15-6/h2-4H,1H3,(H,14,17)
• InChI Key： FIRSAIIBSBCBTF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=NC=2N2C(=C(C#N)C(C)=N2)N1

Computed Properties

• Exact Mass: 225.06506g/mol
• Monoisotopic Mass: 225.06506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.6
• Molecular Weight: 225.21g/mol

Kdm4D-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives

Additional information on Kdm4D-IN-1

Comprehensive Overview of Kdm4D-IN-1 (CAS No. 2098902-68-0): Mechanism, Applications, and Research Insights

Kdm4D-IN-1, identified by its CAS number 2098902-68-0, is a potent and selective small-molecule inhibitor targeting the KDM4D (Lysine Demethylase 4D) enzyme. This compound has garnered significant attention in epigenetic research due to its role in modulating histone demethylation, a critical process in gene expression regulation. With the growing interest in epigenetic therapy and precision medicine, Kdm4D-IN-1 stands out as a promising tool for investigating diseases linked to chromatin remodeling, such as cancer, neurodegenerative disorders, and metabolic syndromes.

The KDM4D enzyme belongs to the Jumonji C (JmjC) domain-containing family, which catalyzes the removal of methyl groups from histone lysine residues, particularly H3K9me3 and H3K36me3. By inhibiting KDM4D, this compound effectively stabilizes these methylation marks, leading to altered transcriptional programs. Researchers are increasingly exploring its potential in cancer immunotherapy and stem cell reprogramming, aligning with trends in targeted drug discovery and cellular rejuvenation.

Recent studies highlight the relevance of Kdm4D-IN-1 in addressing drug resistance mechanisms. For instance, its application in triple-negative breast cancer (TNBC) models has shown synergistic effects when combined with PARP inhibitors, a hot topic in oncology research. Additionally, its role in aging-related diseases has sparked interest, as KDM4D inhibition may mitigate cellular senescence—a key focus area in longevity science.

From a structural perspective, Kdm4D-IN-1 features a unique pharmacophore that ensures high selectivity against other JmjC demethylases. This specificity minimizes off-target effects, making it a valuable probe for epigenetic screening assays. Its physicochemical properties, including solubility and membrane permeability, have been optimized for in vitro and in vivo studies, catering to demands for translational research tools.

The compound’s utility extends to CRISPR-based functional genomics, where it aids in validating KDM4D-dependent phenotypes. As AI-driven drug design gains traction, Kdm4D-IN-1 serves as a reference molecule for cheminformatics models predicting epigenetic modulator activity. Such applications resonate with the rise of computational biology and high-throughput screening platforms.

Safety and pharmacokinetic profiles of Kdm4D-IN-1 are under rigorous evaluation, with preliminary data suggesting favorable bioavailability in rodent models. These findings align with the broader pursuit of clinically viable epigenetic drugs, a frequently searched topic among pharmaceutical researchers and biotech investors.

In summary, Kdm4D-IN-1 (CAS 2098902-68-0) represents a cutting-edge reagent bridging basic science and therapeutic innovation. Its multifaceted applications—from cancer biology to aging research—position it at the forefront of epigenetic drug development, addressing pressing questions in biomedical science today.